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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780494 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the in vivo applications of VO-
Ohpic trihydrate, a potent and selective inhibitor of Phosphatase and Tensin Homolog

(PTEN). This document includes detailed experimental protocols, quantitative data summaries,

and signaling pathway diagrams to facilitate the design and execution of pre-clinical studies.

Introduction
VO-Ohpic trihydrate is a small molecule inhibitor of PTEN with a reported IC50 of

approximately 35-46 nM[1][2][3]. By inhibiting PTEN, a critical negative regulator of the

PI3K/Akt signaling pathway, VO-Ohpic trihydrate effectively activates downstream pro-

survival and anti-apoptotic signaling. Its demonstrated efficacy in various animal models of

cancer and cardiovascular disease makes it a valuable tool for in vivo research. This document

outlines its application in oncology and cardiology research, providing detailed protocols for its

use in mouse models.

Mechanism of Action
VO-Ohpic trihydrate is a reversible, non-competitive inhibitor of PTEN's lipid phosphatase

activity[3][4]. PTEN dephosphorylates phosphatidylinositol (3,4,5)-trisphosphate (PIP3) to

phosphatidylinositol (4,5)-bisphosphate (PIP2), thus antagonizing the PI3K signaling pathway.

Inhibition of PTEN by VO-Ohpic trihydrate leads to the accumulation of PIP3, resulting in the
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activation of downstream effectors such as Akt and mTOR. This activation promotes cell

survival, proliferation, and growth while inhibiting apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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